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Compound of Interest

Compound Name: Quinoline, (1-methylethyl)-

Cat. No.: B073607

Introduction

Isopropylquinoline, a substituted heterocyclic aromatic organic compound, serves as a versatile
building block in organic synthesis, particularly in the development of novel therapeutic agents
and functional materials. Its quinoline core is a privileged scaffold in medicinal chemistry,
appearing in a wide array of approved drugs and clinical candidates.[1][2] This technical guide
provides an in-depth overview of the commercial availability of isopropylquinoline, its key
chemical properties, and its applications in research and drug discovery, with a focus on
providing practical information for scientists and drug development professionals.

Commercial Availability and Supplier Specifications

A variety of chemical suppliers offer isopropylquinoline, primarily as 6-isopropylquinoline and to
a lesser extent, 4-isopropylquinoline and 8-isopropylquinoline. The choice of supplier may
depend on the required purity, quantity, and available technical documentation. Below is a
comparative summary of offerings from prominent suppliers.
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Supplier

Product
Name(s)

CAS Number

Purity/Grade

Key
Specifications

TCI America

o-
Isopropylquinolin

e

135-79-5

>98.0% (GC)

Appearance:
Colorless to light
yellow to light
orange clear
liquidBoiling
Point: 143 °C/12
mmHgSpecific
Gravity (20/20):
1.02Refractive
Index: 1.59

BOC Sciences

ISOPROPYL
QUINOLINE

135-79-5

98.0%

Appearance:
Colorless to
yellow
liquidSolubility:
Insoluble in
water, soluble in
alcoholStorage:
Store tightly
sealed under
inertgas in a
cool, well-

ventilated area

ChemHub

6-Isopropyl

Quinoline

135-79-5

98.00 to
100.00% (sum of

isomers)

Appearance:
Yellow to
brownish yellow
liquid (est)Boiling
Point: 100.00 °C
@ 0.50 mm
HgFlash Point:
196.00 °F. TCC (
91.11 °C.)

Santa Cruz

Biotechnology

6-

isopropylquinolin

135-79-5

Research Grade

For Research
Use Only. Not
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e Intended for
Diagnostic or
Therapeutic Use.
Log Pow:
) Isopropyl 135-79-5, 6457- 3.8Vapor
Givaudan o Fragrance Grade
Quinoline 30-3 Pressure: 0.0133
hPa
Dayang Chem ) ) )
4-isopropyl Inquire for Contact supplier
(Hangzhou) Co., o 1333-53-5 o )
Lid quinoline specifications for details.
8- . .
JHECHEM CO o Inquire for Contact supplier
Isopropylquinolin  6457-30-3 o ]
LTD specifications for details.

e

Applications in Drug Discovery and Organic

Synthesis

The quinoline moiety is a cornerstone in the design of anticancer agents, with derivatives

showing efficacy through various mechanisms including inhibition of tyrosine kinases,

topoisomerase, and tubulin polymerization.[1][3][4] Isopropylquinoline, as a lipophilic

substituted quinoline, serves as a key starting material for the synthesis of more complex

molecules with potential therapeutic activity.[5]

Role as a Privileged Scaffold in Oncology

Quinoline-based compounds have a significant historical and ongoing impact on the
development of anticancer drugs.[1] The versatility of the quinoline ring allows for substitutions
at various positions, leading to a diverse range of compounds that can interact with numerous
biological targets.[6][7] The addition of an isopropy! group can enhance the lipophilicity of the
molecule, potentially improving its membrane permeability and interaction with hydrophobic
pockets of target proteins.

Below is a conceptual signaling pathway diagram illustrating common targets of quinoline-
based anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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